3β,5-Dihydroxy-15β,16β-methylene-5β-androst-6-en-17-one
3β,5-Dihydroxy-15β,16β-methylene-5β-androst-6-en-17-one
Brand Name:
Vulcanchem
CAS No.:
82543-15-5
VCID:
VC0124985
InChI:
InChI=1S/C20H28O3/c1-18-6-5-15-12(16(18)13-9-14(13)17(18)22)4-8-20(23)10-11(21)3-7-19(15,20)2/h4,8,11-16,21,23H,3,5-7,9-10H2,1-2H3/t11-,12+,13+,14-,15-,16+,18-,19+,20-/m0/s1
SMILES:
CC12CCC(CC1(C=CC3C2CCC4(C3C5CC5C4=O)C)O)O
Molecular Formula:
C20H28O3
Molecular Weight:
316.4 g/mol
3β,5-Dihydroxy-15β,16β-methylene-5β-androst-6-en-17-one
CAS No.: 82543-15-5
Reference Standards
VCID: VC0124985
Molecular Formula: C20H28O3
Molecular Weight: 316.4 g/mol
| CAS No. | 82543-15-5 |
|---|---|
| Product Name | 3β,5-Dihydroxy-15β,16β-methylene-5β-androst-6-en-17-one |
| Molecular Formula | C20H28O3 |
| Molecular Weight | 316.4 g/mol |
| IUPAC Name | (1R,2S,3S,5S,7S,10S,11R,14S,16R)-14,16-dihydroxy-7,11-dimethylpentacyclo[8.8.0.02,7.03,5.011,16]octadec-17-en-6-one |
| Standard InChI | InChI=1S/C20H28O3/c1-18-6-5-15-12(16(18)13-9-14(13)17(18)22)4-8-20(23)10-11(21)3-7-19(15,20)2/h4,8,11-16,21,23H,3,5-7,9-10H2,1-2H3/t11-,12+,13+,14-,15-,16+,18-,19+,20-/m0/s1 |
| Standard InChIKey | IYCDFUCBUZDDIU-MBYPHNFESA-N |
| Isomeric SMILES | C[C@]12CC[C@@H](C[C@]1(C=C[C@@H]3[C@@H]2CC[C@]4([C@H]3[C@@H]5C[C@@H]5C4=O)C)O)O |
| SMILES | CC12CCC(CC1(C=CC3C2CCC4(C3C5CC5C4=O)C)O)O |
| Canonical SMILES | CC12CCC(CC1(C=CC3C2CCC4(C3C5CC5C4=O)C)O)O |
| Synonyms | (3β,5β,15α,16α)-15,16-Dihydro-3,5-dihydroxy-3’H-cycloprop[15,16]androsta-6,15-dien-17-one; 15β,16β-Methylene-3β,5β-dihydroxyandrost-6-en-17-one; |
| PubChem Compound | 13075974 |
| Last Modified | Nov 11 2021 |
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